Cas no 75-31-0 (propan-2-amine)

Propan-2-amine (isopropylamine) is a primary amine with the molecular formula C₃H₉N. It is a colorless, volatile liquid with a strong ammonia-like odor, miscible in water and most organic solvents. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and rubber chemicals. The compound’s high reactivity, due to its primary amine functionality, makes it valuable for alkylation and condensation reactions. Additionally, its relatively low molecular weight and volatility facilitate efficient handling in industrial processes. Propan-2-amine is also used as a corrosion inhibitor and in the manufacture of surfactants, demonstrating broad utility in chemical applications.
propan-2-amine structure
propan-2-amine structure
Product Name:propan-2-amine
CAS No:75-31-0
MF:C3H9N
MW:59.1102607250214
MDL:MFCD00008082
CID:33990
PubChem ID:6363
Update Time:2025-05-20

propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • Isopropylamine
    • 2-Aminopropane
    • iso-Propyl-d7-amine
    • PropyldamineatomD
    • monoisopropylamine
    • 1-Methylethylamine
    • 2-Propanamine
    • 2-Propylamine
    • propan-2-amine
    • Propane,2-amino
    • sec-Propylamine
    • MDL: MFCD00008082
    • Inchi: 1S/C3H9N/c1-3(2)4/h3H,4H2,1-2H3
    • InChI Key: JJWLVOIRVHMVIS-UHFFFAOYSA-N
    • SMILES: CC(N)C
    • BRN: 605259

Computed Properties

  • Exact Mass: 59.07350
  • Monoisotopic Mass: 59.073499
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 10.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: Colorless volatile liquid with fishy ammonia odor. [1]
  • Density: 0.688 g/mL at 20 °C(lit.)
  • Melting Point: -95°C(lit.)
  • Boiling Point: 33-34 °C(lit.)
  • Flash Point: Fahrenheit: -.4 ° f
    Celsius: -18 ° c
  • Refractive Index: n20/D 1.374(lit.)
  • PH: 13 (700g/l, H2O, 20℃)
  • Solubility: 1000g/l
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Extremely flammable - note low boiling point and low flash point. Readily forms explosive mixtures with air. Incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides, perchloryl fluoride.
  • PSA: 26.02000
  • LogP: 1.05380
  • Merck: 5209
  • Vapor Pressure: 9.2 psi ( 20 °C)
  • Sensitiveness: Air Sensitive
  • FEMA: 4238 | ISOPROPYLAMINE
  • pka: 10.63(at 25℃)
  • Solubility: It is miscible with water, miscible with ethanol and ether, easily soluble in acetone, and soluble in benzene and chloroform. [15]

propan-2-amine Security Information

propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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propan-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  2 h, rt
2.1 Reagents: Sodium carbonate Solvents: Water-d2 ;  pH 5, 37 °C
Reference
Targeted charge-reversal nanoparticles for nuclear drug delivery
Xu, Peisheng; et al, Angewandte Chemie, 2007, 46(26), 4999-5002

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 d, 80 °C
Reference
Identification and characterization of stressed degradation products of metoprolol using LC/Q-TOF-ESI-MS/MS and MSn experiments
Borkar, Roshan M.; Raju, B.; Srinivas, R.; Patel, Prashant; Shetty, Satheesh Kumar, Biomedical Chromatography, 2012, 26(6), 720-736

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water-d2 ;  pH 5, 37 °C
Reference
Targeted charge-reversal nanoparticles for nuclear drug delivery
Xu, Peisheng; et al, Angewandte Chemie, 2007, 46(26), 4999-5002

propan-2-amine Raw materials

propan-2-amine Preparation Products

propan-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:75-31-0)propan-2-amine
Order Number:A1206951
Stock Status:in Stock
Quantity:10kg/25kg/50kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):172.0/370.0/533.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:75-31-0)Isopropylamine
Order Number:LE1628;LE1643515;LE13763
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:75-31-0)Isopropylamine
Order Number:1643515;sfd19701
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on propan-2-amine

Comprehensive Overview of Propan-2-amine (CAS No. 75-31-0): Properties, Applications, and Industry Insights

Propan-2-amine, also known by its CAS registry number 75-31-0, is a versatile organic compound widely utilized in industrial and research applications. This secondary amine, structurally characterized by an amino group attached to the second carbon of a propane chain, exhibits unique chemical properties that make it valuable across multiple sectors. Its molecular formula, C3H9N, and moderate polarity contribute to its solubility in water and organic solvents—a feature frequently explored in amine-based synthesis and pharmaceutical intermediates.

Recent trends in green chemistry have spurred interest in propan-2-amine as a potential catalyst or reagent in sustainable processes. Researchers are investigating its role in CO2 capture technologies, where its amine functionality could aid in carbon sequestration—a hot topic aligned with global climate goals. Additionally, its derivatives appear in agrochemical formulations, particularly in crop protection products, reflecting the compound's relevance to precision agriculture innovations.

The compound's physical properties—including a boiling point of 32-34°C and characteristic ammonia-like odor—require careful handling in laboratory settings. Analytical techniques like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are commonly employed for purity verification, addressing quality control concerns raised in chemical manufacturing forums. Industry professionals frequently search for propan-2-amine safety data sheets and compatibility charts, underscoring the need for accurate technical documentation.

In material science, 75-31-0 serves as a building block for polyurethane catalysts and corrosion inhibitors, with patent literature revealing novel applications in polymer modification. The compound's nucleophilic nature makes it valuable for heterocyclic compound synthesis, particularly in developing bioactive molecules—a subject of intense study in medicinal chemistry circles. These applications align with growing public interest in advanced materials and drug discovery processes.

Environmental fate studies of propan-2-amine indicate moderate biodegradability under aerobic conditions, prompting discussions about eco-friendly chemical alternatives in online sustainability communities. Regulatory databases show compliance with major chemical inventory lists (TSCA, EINECS), though users increasingly seek information about REACH compliance updates and industrial emission standards related to volatile amines.

From a commercial perspective, propan-2-amine market dynamics reflect broader trends in specialty chemicals demand. Supply chain analyses note regional production clusters in Asia and North America, with pricing fluctuations tied to propylene feedstock availability—a connection often queried in chemical economics searches. The compound's role in electronic-grade solvents for semiconductor manufacturing has gained attention amid global chip supply chain discussions.

Emerging research explores 75-31-0 derivatives for energy storage applications, particularly in battery electrolyte formulations—a timely intersection with renewable energy technological advancements. This application potential frequently appears in materials science literature and clean tech investment reports, demonstrating the compound's relevance to next-generation technologies.

Quality specifications for propan-2-amine typically emphasize ≥99% purity grades, with analytical certificates detailing impurity profiles—a critical consideration for fine chemical purchasers. The compound's shelf life under nitrogen atmosphere and compatibility with common laboratory storage materials remain frequent topics in chemical handling guidelines and process safety manuals.

In academic settings, propan-2-amine serves as an exemplary compound for teaching amine chemistry principles, appearing in undergraduate organic chemistry experiments worldwide. Its straightforward synthesis routes and characteristic reactivity make it valuable for demonstrating nucleophilic substitution mechanisms—an educational application that generates consistent search traffic from chemistry educators and students.

The compound's future applications may expand into bioconjugation chemistry for biopharmaceuticals and nanomaterial functionalization, areas showing exponential growth in scientific publications. As industries prioritize multifunctional chemicals, 75-31-0 continues to attract research attention for its balanced reactivity and structural adaptability—qualities that sustain its importance across chemical disciplines.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:75-31-0)propan-2-amine
A1206951
Purity:99%/99%/99%
Quantity:10kg/25kg/50kg
Price ($):172.0/370.0/533.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:75-31-0)Isopropylamine
LE1628;LE1643515;LE13763
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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